Cas no 120716-68-9 (Pyridine,2,6-bis(ethylthio)-)

Pyridine,2,6-bis(ethylthio)- Properties

Names and Identifiers

• Pyridine,2,6-bis(ethylthio)-
• 2,6-bis(ethylthio)pyridine
• Pyridine, 2,6-bis(ethylthio)- (9CI)
• 120716-68-9
• 2,6-Bis(ethylsulfanyl)pyridine

• InChIKey： NIKBUTMQFWPEKE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13NS2/c1-3-11-8-6-5-7-9(10-8)12-4-2/h5-7H,3-4H2,1-2H3
• SMILES： C(SC1C=CC=C(SCC)N=1)C

Computed Properties

• Exact Mass: 199.04909
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 199.04894177g/mol
• Heavy Atom Count: 12
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• PSA: 12.89